1-methyl-2-[(Z)-2-thiophen-2-ylethenyl]-5,6-dihydro-4H-pyrimidine

Specification

• CAS No.: 36700-38-6
• Molecular Formula: C11H14N2S
• Molecular Weight: 206.31 g/mol
• IUPAC Name: 1-methyl-2-[(Z)-2-thiophen-2-ylethenyl]-5,6-dihydro-4H-pyrimidine
• Standard InChI: InChI=1S/C11H14N2S/c1-13-8-3-7-12-11(13)6-5-10-4-2-9-14-10/h2,4-6,9H,3,7-8H2,1H3/b6-5-
• Standard InChI Key: YSAUAVHXTIETRK-WAYWQWQTSA-N
• Isomeric SMILES: CN1CCCN=C1/C=C\C2=CC=CS2
• SMILES: CN1CCCN=C1C=CC2=CC=CS2
• Canonical SMILES: CN1CCCN=C1C=CC2=CC=CS2

Introduction

Synthesis

The synthesis of compounds like 1-methyl-2-[(Z)-2-thiophen-2-ylethenyl]-5,6-dihydro-4H-pyrimidine often involves multi-step reactions that include:

• Formation of the Pyrimidine Core:

  • Pyrimidines are typically synthesized via condensation reactions involving urea or guanidine derivatives with β-dicarbonyl compounds.

• Incorporation of the Thiophene Moiety:

  • The thiophene group is introduced through a Knoevenagel condensation reaction between a thiophene aldehyde (e.g., 2-thiophenecarboxaldehyde) and an activated methylene group on the pyrimidine ring.

• Z-Isomer Formation:

  • The stereochemistry of the double bond (Z configuration) is controlled by reaction conditions such as solvent choice and temperature.

Biological Applications

Compounds containing pyrimidine and thiophene groups exhibit diverse biological activities due to their ability to interact with enzymes and receptors in living organisms:

• Antimicrobial Activity:

  • Pyrimidines are known for their antibacterial and antifungal properties. The thiophene group enhances lipophilicity, aiding in membrane penetration.

• Anti-inflammatory Potential:

  • Similar compounds have shown inhibition of inflammatory mediators like cyclooxygenase enzymes.

• Antiviral Research:

  • Pyrimidine derivatives are key scaffolds in antiviral drugs targeting RNA-dependent RNA polymerase enzymes.

• Other Applications:

  • Potential use as ligands in coordination chemistry or precursors for synthesizing more complex heterocyclic systems.

Comparison with Related Compounds

Compound Class	Key Features	Applications
Pyrimidines	Six-membered rings with two nitrogen atoms.	Anticancer, antimicrobial, antiviral agents.
Thiophene-based Compounds	Aromatic sulfur-containing rings.	Organic electronics, medicinal chemistry.
Combined Pyrimidine-Thiophene Systems	Hybrid molecules with enhanced properties.	Drug discovery for multi-target diseases.